Cas no 634894-77-2 (3-4-(propan-2-yloxy)phenyl-N'-(1E)-(thiophen-2-yl)methylidene-1H-pyrazole-5-carbohydrazide)
3-4-(propan-2-yloxy)phenyl-N'-(1E)-(thiophen-2-yl)methylidene-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties
Names and Identifiers
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- 3-4-(propan-2-yloxy)phenyl-N'-(1E)-(thiophen-2-yl)methylidene-1H-pyrazole-5-carbohydrazide
- (E)-3-(4-isopropoxyphenyl)-N-(thiophen-2-ylmethylene)-1H-pyrazole-5-carbohydrazide
- 3-[4-(propan-2-yloxy)phenyl]-N'-[(E)-thiophen-2-ylmethylidene]-1H-pyrazole-5-carbohydrazide
- 1H-Pyrazole-3-carboxylic acid, 5-[4-(1-methylethoxy)phenyl]-, 2-(2-thienylmethylene)hydrazide
- Z57461040
- 3-[4-(PROPAN-2-YLOXY)PHENYL]-N'-[(E)-(THIOPHEN-2-YL)METHYLIDENE]-1H-PYRAZOLE-5-CARBOHYDRAZIDE
- AKOS001342269
- F1092-2199
- (E)-3-(4-isopropoxyphenyl)-N'-(thiophen-2-ylmethylene)-1H-pyrazole-5-carbohydrazide
- 3-[4-(propan-2-yloxy)phenyl]-N'-[(1E)-(thiophen-2-yl)methylidene]-1H-pyrazole-5-carbohydrazide
- 634894-77-2
- 3-(4-propan-2-yloxyphenyl)-N-[(E)-thiophen-2-ylmethylideneamino]-1H-pyrazole-5-carboxamide
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- Inchi: 1S/C18H18N4O2S/c1-12(2)24-14-7-5-13(6-8-14)16-10-17(21-20-16)18(23)22-19-11-15-4-3-9-25-15/h3-12H,1-2H3,(H,20,21)(H,22,23)
- InChI Key: PTNHTTDXTCOXOG-UHFFFAOYSA-N
- SMILES: N1C(C2=CC=C(OC(C)C)C=C2)=CC(C(NN=CC2SC=CC=2)=O)=N1
Computed Properties
- Exact Mass: 354.11504700g/mol
- Monoisotopic Mass: 354.11504700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 466
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 108Ų
3-4-(propan-2-yloxy)phenyl-N'-(1E)-(thiophen-2-yl)methylidene-1H-pyrazole-5-carbohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1092-2199-2μmol |
3-[4-(propan-2-yloxy)phenyl]-N'-[(1E)-(thiophen-2-yl)methylidene]-1H-pyrazole-5-carbohydrazide |
634894-77-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1092-2199-5μmol |
3-[4-(propan-2-yloxy)phenyl]-N'-[(1E)-(thiophen-2-yl)methylidene]-1H-pyrazole-5-carbohydrazide |
634894-77-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1092-2199-10μmol |
3-[4-(propan-2-yloxy)phenyl]-N'-[(1E)-(thiophen-2-yl)methylidene]-1H-pyrazole-5-carbohydrazide |
634894-77-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1092-2199-20μmol |
3-[4-(propan-2-yloxy)phenyl]-N'-[(1E)-(thiophen-2-yl)methylidene]-1H-pyrazole-5-carbohydrazide |
634894-77-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1092-2199-1mg |
3-[4-(propan-2-yloxy)phenyl]-N'-[(1E)-(thiophen-2-yl)methylidene]-1H-pyrazole-5-carbohydrazide |
634894-77-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1092-2199-2mg |
3-[4-(propan-2-yloxy)phenyl]-N'-[(1E)-(thiophen-2-yl)methylidene]-1H-pyrazole-5-carbohydrazide |
634894-77-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1092-2199-3mg |
3-[4-(propan-2-yloxy)phenyl]-N'-[(1E)-(thiophen-2-yl)methylidene]-1H-pyrazole-5-carbohydrazide |
634894-77-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1092-2199-4mg |
3-[4-(propan-2-yloxy)phenyl]-N'-[(1E)-(thiophen-2-yl)methylidene]-1H-pyrazole-5-carbohydrazide |
634894-77-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1092-2199-5mg |
3-[4-(propan-2-yloxy)phenyl]-N'-[(1E)-(thiophen-2-yl)methylidene]-1H-pyrazole-5-carbohydrazide |
634894-77-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1092-2199-10mg |
3-[4-(propan-2-yloxy)phenyl]-N'-[(1E)-(thiophen-2-yl)methylidene]-1H-pyrazole-5-carbohydrazide |
634894-77-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-4-(propan-2-yloxy)phenyl-N'-(1E)-(thiophen-2-yl)methylidene-1H-pyrazole-5-carbohydrazide Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Additional information on 3-4-(propan-2-yloxy)phenyl-N'-(1E)-(thiophen-2-yl)methylidene-1H-pyrazole-5-carbohydrazide
Introduction to 3-4-(propan-2-yloxy)phenyl-N'-(1E)-(thiophen-2-yl)methylidene-1H-pyrazole-5-carbohydrazide (CAS No. 634894-77-2)
3-4-(propan-2-yloxy)phenyl-N'-(1E)-(thiophen-2-yl)methylidene-1H-pyrazole-5-carbohydrazide, with the CAS number 634894-77-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antitumor properties. The unique structural features of this compound make it a promising candidate for further investigation in drug development.
The molecular structure of 3-4-(propan-2-yloxy)phenyl-N'-(1E)-(thiophen-2-yl)methylidene-1H-pyrazole-5-carbohydrazide includes a pyrazole core, an isopropoxy substituent, and a thiophene moiety. These functional groups contribute to its potential therapeutic applications. The isopropoxy group enhances the lipophilicity of the molecule, which can improve its bioavailability and cellular uptake. The thiophene ring, on the other hand, is known for its ability to interact with various biological targets, making it a valuable component in drug design.
Recent studies have highlighted the potential of 3-4-(propan-2-yloxy)phenyl-N'-(1E)-(thiophen-2-yl)methylidene-1H-pyrazole-5-carbohydrazide in treating various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and Crohn's disease.
In addition to its anti-inflammatory properties, 3-4-(propan-2-yloxy)phenyl-N'-(1E)-(thiophen-2-yl)methylidene-1H-pyrazole-5-carbohydrazide has shown promising results in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.
The pharmacokinetic properties of 3-4-(propan-2-yloxy)phenyl-N'-(1E)-(thiophen-2-yl)methylidene-1H-pyrazole-5-carbohydrazide have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Furthermore, it has shown low toxicity in animal models, suggesting a favorable safety profile.
Clinical trials are currently underway to evaluate the safety and efficacy of 3-4-(propan-2-yloxy)phenyl-N'-(1E)-(thiophen-2-yl)methylidene-1H-pyrazole-5-carbohydrazide in human subjects. Early results from Phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development and potential commercialization.
In conclusion, 3-4-(propan-2-yloxy)phenyl-N'-(1E)-(thiophen-2-yl)methylidene-1H-pyrazole-5-carbohydrazide (CAS No. 634894-77-2) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing the treatment of various diseases.
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